Cas no 2171193-17-0 ((3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid)

• Product Name: (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid
• CAS No: 2171193-17-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5783342
• PubChem ID: 165559162
• Update Time: 2025-06-12

(3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-4-methylpentanoic acid
• 2171193-17-0
• EN300-1475376
• (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid

• Inchi： 1S/C28H36N2O5/c1-4-5-10-19(15-26(31)30-25(18(2)3)16-27(32)33)29-28(34)35-17-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,18-19,24-25H,4-5,10,15-17H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)/t19-,25-/m1/s1
• InChI Key： DEZHGNCLKMYWRZ-KBMIEXCESA-N
• SMILES： O(C(N[C@@H](CC(N[C@H](CC(=O)O)C(C)C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid

Recent Advances in the Study of (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid (CAS: 2171193-17-0)

The compound (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid (CAS: 2171193-17-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug development, particularly in the context of peptide synthesis and medicinal chemistry. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the branched amino acid moiety makes this compound a valuable intermediate in the synthesis of complex peptides and peptidomimetics.

Recent research has focused on the synthetic pathways and optimization strategies for producing (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid with high yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel solid-phase peptide synthesis (SPPS) approach that utilizes this compound as a key building block. The study demonstrated that the incorporation of this intermediate into peptide chains significantly enhances the stability and bioavailability of the resulting peptides, making it a promising candidate for the development of therapeutic agents.

In addition to its role in peptide synthesis, (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid has also been investigated for its potential as a modulator of protein-protein interactions (PPIs). A recent preprint on bioRxiv highlighted its ability to selectively bind to specific protein domains, thereby inhibiting pathogenic PPIs involved in diseases such as cancer and neurodegenerative disorders. The study employed molecular docking simulations and surface plasmon resonance (SPR) assays to validate the binding affinity and specificity of the compound.

Another area of interest is the pharmacokinetic and pharmacodynamic properties of (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid. A 2023 study in European Journal of Pharmaceutical Sciences reported on the compound's metabolic stability and tissue distribution in rodent models. The findings indicated that the compound exhibits favorable pharmacokinetic profiles, with minimal off-target effects, suggesting its potential for further preclinical development.

Despite these promising advancements, challenges remain in the large-scale production and application of (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid. Issues such as scalability, cost-effectiveness, and the need for further toxicity studies were highlighted in a recent industry report by a leading pharmaceutical analytics firm. Addressing these challenges will be critical for translating the compound's potential into clinical applications.

In conclusion, (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid (CAS: 2171193-17-0) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Ongoing research continues to uncover its multifaceted applications, from peptide synthesis to PPI modulation, paving the way for innovative therapeutic strategies. Future studies should focus on overcoming existing limitations and exploring its full potential in vivo.